Cas no 2228681-20-5 (2-(2-fluoro-6-methylphenyl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(2-fluoro-6-methylphenyl)cyclopropane-1-carboxylic acid
• CAS No: 2228681-20-5
• MF: C₁₁H₁₁FO₂
• MW: 194.202246904373
• CID: 6568333
• PubChem ID: 165624183
• Update Time: 2025-06-25

2-(2-fluoro-6-methylphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-6-methylphenyl)cyclopropane-1-carboxylic acid
• EN300-1769756
• 2228681-20-5

• Inchi： 1S/C11H11FO2/c1-6-3-2-4-9(12)10(6)7-5-8(7)11(13)14/h2-4,7-8H,5H2,1H3,(H,13,14)
• InChI Key： NZPMOMASWZJCJF-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C)=C1C1CC1C(=O)O

Computed Properties

• Exact Mass: 194.07430775g/mol
• Monoisotopic Mass: 194.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(2-fluoro-6-methylphenyl)cyclopropane-1-carboxylic acid

Introduction to 2-(2-fluoro-6-methylphenyl)cyclopropane-1-carboxylic acid (CAS No. 2228681-20-5)

2-(2-fluoro-6-methylphenyl)cyclopropane-1-carboxylic acid, identified by its CAS number 2228681-20-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropane ring fused with an aromatic system, which confers unique structural and electronic properties. The presence of a fluoro substituent at the 2-position and a methyl group at the 6-position of the phenyl ring further enhances its chemical reactivity and potential biological activity.

The cyclopropane moiety is particularly noteworthy due to its strained three-membered ring structure, which often serves as a scaffold for designing bioactive molecules. The strain in the cyclopropane ring can be exploited to facilitate interactions with biological targets, making it a valuable component in drug discovery. In contrast, the aromatic phenyl ring provides additional opportunities for functionalization and interaction with biological systems. The fluoro substituent, in particular, is well-known for its ability to modulate pharmacokinetic properties such as metabolic stability and binding affinity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to better understand the structural and functional properties of compounds like 2-(2-fluoro-6-methylphenyl)cyclopropane-1-carboxylic acid. These studies have highlighted the compound's potential as a building block for more complex drug candidates. For instance, virtual screening techniques have been employed to identify derivatives of this compound that exhibit enhanced binding affinity to specific biological targets, including enzymes and receptors relevant to various diseases.

In the realm of medicinal chemistry, the synthesis of 2-(2-fluoro-6-methylphenyl)cyclopropane-1-carboxylic acid has been optimized through multiple synthetic pathways. One common approach involves the reaction of 2-fluoro-6-methylbenzoic acid with a suitable cyclopropanecarboxylic acid derivative under controlled conditions. Advances in catalytic methods have further streamlined these reactions, improving yield and purity. The fluoro group's electronic properties also play a crucial role in directing subsequent chemical transformations, allowing for the introduction of additional functional groups that may enhance biological activity.

The pharmacological potential of 2-(2-fluoro-6-methylphenyl)cyclopropane-1-carboxylic acid has been explored in several preclinical studies. Researchers have investigated its interactions with various enzymes and receptors, aiming to identify potential therapeutic applications. For example, studies suggest that this compound may exhibit inhibitory effects on certain kinases, which are implicated in cancer progression. Additionally, its ability to modulate neurotransmitter receptors has raised interest in its potential as an anxiolytic or antidepressant agent.

The role of fluorine in pharmaceuticals extends beyond mere functionalization; it can significantly influence the pharmacokinetic profile of a drug candidate. The presence of a fluoro substituent often enhances metabolic stability by preventing rapid degradation by enzymes such as cytochrome P450. This property is particularly valuable for drugs that require longer half-lives to achieve therapeutic efficacy. Furthermore, fluorine atoms can improve lipophilicity, which is critical for drug absorption and distribution across biological membranes.

Recent clinical trials have begun to explore the therapeutic potential of compounds incorporating structures similar to 2-(2-fluoro-6-methylphenyl)cyclopropane-1-carboxylic acid. While these trials are still in early stages, preliminary results are promising. Researchers are particularly interested in its potential applications in oncology, where targeted inhibition of specific pathways could lead to more effective treatments with fewer side effects. The cyclopropane ring's unique properties may also contribute to its ability to interact with biological targets in ways that traditional aromatic compounds cannot.

The synthesis and application of 2-(2-fluoro-6-methylphenyl)cyclopropane-1-carboxylic acid also highlight the importance of green chemistry principles in modern drug development. Efforts are underway to develop synthetic routes that minimize waste and reduce environmental impact. Catalytic methods, solvent-free reactions, and biocatalysis are among the strategies being employed to achieve these goals. By integrating sustainable practices into drug synthesis, researchers can ensure that the development of new therapeutics aligns with broader environmental responsibilities.

Future research directions for 2-(2-fluoro-6-methylphenyl)cyclopropane-1-carboxylic acid include exploring its potential as an intermediate for more complex drug candidates. By modifying different functional groups on the phenyl ring or introducing additional heterocyclic moieties, researchers can generate libraries of derivatives with tailored biological activities. High-throughput screening techniques will be instrumental in identifying promising candidates for further development.

The computational modeling of 2-(2-fluoro-6-methylphenyl)cyclopropane-1-carboxylic acid continues to evolve with advancements in machine learning algorithms. These tools can predict binding affinities, metabolic stability, and other critical pharmacokinetic properties with increasing accuracy. By leveraging these computational methods, researchers can accelerate the discovery process and reduce reliance on time-consuming experimental trials.

In conclusion,2-(2-fluoro-6-methylphenyl)cyclopropane-1-carboxylic acid (CAS No. 2228681-20-5) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with recent advances in synthetic chemistry and computational modeling, position it as a valuable tool for designing novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.